Cas no 17766-41-5 (Azepan-1-yl(phenyl)acetonitrile)

• Product Name: Azepan-1-yl(phenyl)acetonitrile
• CAS No: 17766-41-5
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• MDL: MFCD12026894
• CID: 1078081
• PubChem ID: 25219321
• Update Time: 2025-04-24

Azepan-1-yl(phenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Azepan-1-yl)-2-phenylacetonitrile
• Azepan-1-yl(phenyl)acetonitrile
• azepan-1-yl(phenyl)acetonitrile(SALTDATA: FREE)
• MFCD12026894
• ALBB-004372
• STK503147
• LS-01656
• 17766-41-5
• CS-0333820
• AKOS005171336

• MDL： MFCD12026894
• Inchi： 1S/C14H18N2/c15-12-14(13-8-4-3-5-9-13)16-10-6-1-2-7-11-16/h3-5,8-9,14H,1-2,6-7,10-11H2
• InChI Key： MDTVIWLDOORMEX-UHFFFAOYSA-N
• SMILES： N1(C(C#N)C2C=CC=CC=2)CCCCCC1

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 314.5±30.0 °C at 760 mmHg
• Flash Point: 126.1±13.8 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Azepan-1-yl(phenyl)acetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Azepan-1-yl(phenyl)acetonitrile

Comprehensive Guide to 2-(Azepan-1-yl)-2-phenylacetonitrile (CAS No. 17766-41-5): Properties, Applications, and Market Insights

2-(Azepan-1-yl)-2-phenylacetonitrile (CAS No. 17766-41-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This nitrile derivative, featuring an azepane ring and a phenyl group, serves as a versatile intermediate in synthetic chemistry. Its unique molecular structure makes it valuable for developing novel bioactive molecules, particularly in central nervous system (CNS) drug discovery.

The compound's azepane moiety contributes to its conformational flexibility, which is crucial for binding with biological targets. Researchers have explored its potential as a building block for neuroactive compounds, given its structural similarity to several pharmacologically important scaffolds. The phenylacetonitrile portion provides additional opportunities for chemical modifications, enabling the creation of diverse derivatives with tailored properties.

Recent studies highlight the growing importance of nitrogen-containing heterocycles like 2-(Azepan-1-yl)-2-phenylacetonitrile in medicinal chemistry. The seven-membered azepane ring offers distinct advantages over smaller heterocycles, including improved metabolic stability and enhanced target affinity. These characteristics align with current trends in drug development, where researchers seek compounds with better pharmacokinetic profiles.

From a synthetic perspective, 17766-41-5 demonstrates interesting reactivity patterns. The nitrile group can undergo various transformations, including reduction to primary amines or conversion to tetrazoles. These reactions make it valuable for structure-activity relationship studies and lead optimization processes in drug discovery programs.

The pharmaceutical industry has shown increasing interest in azepane-containing compounds, particularly for neurological and psychiatric applications. Market analysis indicates steady growth in demand for such intermediates, driven by ongoing research into neurodegenerative diseases and mood disorders. 2-(Azepan-1-yl)-2-phenylacetonitrile represents a strategic starting material for these investigations.

Quality control aspects of CAS 17766-41-5 are critical for research applications. Analytical methods typically employ HPLC and mass spectrometry to ensure purity and confirm structural integrity. The compound's stability under various storage conditions has been well-characterized, making it reliable for long-term research projects.

Environmental and safety considerations for 2-phenylacetonitrile derivatives have evolved with recent green chemistry initiatives. Researchers are developing more sustainable synthetic routes to such compounds, reducing organic solvent use and improving atom economy. These advancements align with the pharmaceutical industry's commitment to environmentally responsible practices.

Future prospects for 2-(Azepan-1-yl)-2-phenylacetonitrile appear promising, particularly in personalized medicine approaches. Its structural features make it adaptable for targeted drug delivery systems and prodrug development. The compound's versatility ensures its continued relevance in cutting-edge pharmaceutical research.

For researchers sourcing 17766-41-5, understanding supply chain dynamics is essential. The compound is typically available through specialty chemical suppliers who can provide detailed technical specifications and regulatory documentation. Proper handling procedures and material safety data should always be reviewed before experimental use.

Innovative applications continue to emerge for azepan-1-yl phenylacetonitrile derivatives. Recent patent literature reveals novel uses in materials science, including functional polymers and liquid crystal technologies. These developments expand the compound's utility beyond traditional pharmaceutical applications.

The synthesis of 2-(Azepan-1-yl)-2-phenylacetonitrile typically involves nucleophilic substitution reactions, with careful control of reaction conditions to optimize yield and purity. Process chemistry improvements have made larger-scale production more feasible, supporting its growing research applications.

Structural analogs of CAS 17766-41-5 are being investigated for various biological activities, including enzyme inhibition and receptor modulation. These studies contribute to our understanding of structure-activity relationships in medicinal chemistry and may lead to new therapeutic candidates.

Analytical characterization techniques for phenylacetonitrile derivatives have advanced significantly. Modern spectroscopic methods, including 2D NMR and high-resolution mass spectrometry, provide detailed structural information that supports quality assurance and mechanistic studies.

The global market for specialized intermediates like 2-(Azepan-1-yl)-2-phenylacetonitrile reflects broader trends in pharmaceutical R&D investment. As drug discovery becomes more target-specific, the demand for structurally diverse building blocks continues to rise.

Regulatory aspects of azepane-containing compounds remain an important consideration. Researchers must stay informed about evolving guidelines regarding the use and handling of such materials in different jurisdictions.

In conclusion, 2-(Azepan-1-yl)-2-phenylacetonitrile (CAS No. 17766-41-5) represents a valuable tool for modern chemical research. Its unique structural features and versatile reactivity profile ensure its continued importance in pharmaceutical development and other advanced applications. As research methodologies evolve, this compound will likely find even broader utility in scientific innovation.